3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid

• CAS No.: 161790-45-0
• Molecular Formula: C7H14O4
• Molecular Weight: 162.2

Description

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid is an organic compound with the molecular formula C6H12O4. It is characterized by the presence of methoxy and methoxymethyl groups attached to a propanoic acid backbone. This compound is of interest in various fields of chemistry and industry due to its unique structural features and reactivity.

Preparation Methods

The synthesis of 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid can be achieved through several routes. One common method involves the reaction of 3-hydroxy-2-methylbenzoic acid with dimethyl sulfate under basic conditions to introduce the methoxy group . Another approach includes the use of sodium hydroxide and water at elevated temperatures and pressures to facilitate the formation of the desired product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production with considerations for cost, yield, and purity.

Chemical Reactions Analysis

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones, depending on the reaction conditions and reagents used.

Reduction: Reduction reactions can convert this compound into alcohols or alkanes.

Substitution: The methoxy and methoxymethyl groups can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents employed.

Scientific Research Applications

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: This compound can be used in the study of metabolic pathways and enzyme interactions.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid involves its interaction with specific molecular targets and pathways. The methoxy and methoxymethyl groups play a crucial role in its reactivity and binding affinity to enzymes and receptors. These interactions can modulate biological processes and lead to desired therapeutic effects .

Comparison with Similar Compounds

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid can be compared with other similar compounds such as:

3-methoxy-2-methylbenzoic acid: This compound lacks the methoxymethyl group, which affects its reactivity and applications.

2-methyl-3-methoxybenzoic acid: Similar in structure but with different positioning of the methoxy group, leading to variations in chemical behavior.

3-methoxy-2-naphthoic acid: A naphthoic acid derivative with distinct aromatic properties.

These comparisons highlight the unique structural features and reactivity of this compound, making it a valuable compound in various fields of research and industry.